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Compound of Interest

Compound Name: 2,7-Dibromophenanthrene

Cat. No.: B122447 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the crystal structure of 2,7-Dibromophenanthrene. Following a

comprehensive search of available scientific literature and crystallographic databases, it must

be noted that the specific crystal structure of 2,7-Dibromophenanthrene is not publicly

available at this time. Research has yielded detailed crystallographic data for the closely

related derivative, 2,7-Dibromophenanthrene-9,10-dione, as well as for other isomers of

dibromophenanthrene. This guide presents the available data for these related compounds to

serve as a reference point for researchers in the field.

Summary of Available Crystallographic Data
While data for 2,7-Dibromophenanthrene is unavailable, a crystallographic information file

(CIF) for 2,7-Dibromophenanthrene-9,10-dione has been deposited in the Cambridge

Crystallographic Data Centre (CCDC) with the deposition number 701642.[1] The key

crystallographic parameters for this related compound are summarized in the table below. For

comparative purposes, data for the 3,6- and 4,5-isomers of dibromophenanthrene are also

included.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b122447?utm_src=pdf-interest
https://www.benchchem.com/product/b122447?utm_src=pdf-body
https://www.benchchem.com/product/b122447?utm_src=pdf-body
https://www.benchchem.com/product/b122447?utm_src=pdf-body
https://www.benchchem.com/product/b122447?utm_src=pdf-body
https://www.benchchem.com/product/b122447?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dibromophenanthrene-9_10-dione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
2,7-
Dibromophenanthr
ene-9,10-dione

3,6-
Dibromophenanthr
ene

4,5-
Dibromophenanthr
ene

Chemical Formula C₁₄H₆Br₂O₂ C₁₄H₈Br₂ C₁₄H₈Br₂

Formula Weight 366.01 336.02 336.02

Crystal System Monoclinic Monoclinic Orthorhombic

Space Group P2₁/n P2₁/c C2cb

a (Å) 8.356(2) 12.872(3) 14.180(3)

b (Å) 13.528(3) 9.851(2) 15.110(3)

c (Å) 10.158(3) 9.176(2) 5.000(1)

α (°) 90 90 90

β (°) 108.89(3) 108.06(3) 90

γ (°) 90 90 90

Volume (Å³) 1085.6(5) 1105.7(4) 1071.5(4)

Z 4 4 4

Density (calc) (g/cm³) 2.239 2.018 2.083

CCDC No. 701642 143575 863248

Experimental Protocols
Detailed experimental protocols for the crystal structure determination of 2,7-
Dibromophenanthrene are not available. However, the general methodology for obtaining

such data involves single-crystal X-ray diffraction. A typical workflow for such an analysis is

outlined below.

General Workflow for Single-Crystal X-ray Diffraction
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Synthesis & Purification

Crystal Growth

Data Collection & Processing

Structure Solution & Refinement

Synthesis of 2,7-Dibromophenanthrene

Purification (e.g., Recrystallization, Chromatography)

Single Crystal Growth (e.g., Slow Evaporation, Vapor Diffusion)

X-ray Diffraction Data Collection

Data Reduction & Correction

Structure Solution (e.g., Direct Methods)

Structure Refinement

Validation & Analysis

final_structure

Final Crystallographic Model (CIF)

Click to download full resolution via product page

A generalized workflow for determining the crystal structure of a small molecule.
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Synthesis of 2,7-Dibromophenanthrene and its 9,10-
dione derivative
While the crystal structure of 2,7-Dibromophenanthrene is not reported, methods for its

synthesis and the synthesis of its 9,10-dione derivative have been described in the literature.

Synthesis of 2,7-Dibromophenanthrene-9,10-dione: A common method involves the

bromination of phenanthrene-9,10-dione. In a typical procedure, phenanthrene-9,10-dione is

dissolved in concentrated sulfuric acid, and N-bromosuccinimide (NBS) is added. The reaction

mixture is stirred at room temperature. The product is then precipitated by pouring the mixture

into ice water, followed by filtration and washing. Recrystallization from a suitable solvent like

DMSO can be used for purification.

Synthesis of 2,7-Dibromophenanthrene: Information regarding the direct synthesis of 2,7-
Dibromophenanthrene is less common in the searched literature. However, a plausible route

could involve the reduction of the corresponding 2,7-Dibromophenanthrene-9,10-dione.

Signaling Pathways and Logical Relationships
The primary focus of this technical guide is the crystal structure of 2,7-Dibromophenanthrene.

At present, there is no specific information available in the reviewed literature detailing its

involvement in signaling pathways. The logical relationship for its structural determination

follows the standard experimental workflow for chemical crystallography as depicted in the

diagram above.

Conclusion
In conclusion, a definitive, publicly available crystal structure for 2,7-Dibromophenanthrene
has not been identified through extensive searches of scientific databases and literature. The

crystallographic data for the related compound, 2,7-Dibromophenanthrene-9,10-dione, is

well-documented and provides a valuable reference. It is recommended that researchers

interested in the precise solid-state structure of 2,7-Dibromophenanthrene consider

performing a single-crystal X-ray diffraction study on a suitably grown crystal of the compound.

The synthesis routes for related compounds are established, which should facilitate the

acquisition of a sample for such an analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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